Cas no 496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-)
![Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- structure](https://www.kuujia.com/scimg/cas/496864-02-9x500.png)
496864-02-9 structure
Product name:Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
CAS No:496864-02-9
MF:C13H8N4
MW:220.229421615601
CID:1529307
Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
- Benzonitrile, 4-(5H-pyrrolo[2,3-b]pyrazin-6-yl)-
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- Inchi: 1S/C13H8N4/c14-8-9-1-3-10(4-2-9)11-7-12-13(17-11)16-6-5-15-12/h1-7H,(H,16,17)
- InChI Key: LJVIXSSNTIXTNB-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C2NC3=NC=CN=C3C=2)C=C1
Computed Properties
- Exact Mass: 220.07504
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- PSA: 61.07
- pka: 10.41±0.50(Predicted)
Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Related Literature
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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